Cas no 1423025-46-0 (1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-amine)

• Product Name: 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-amine
• CAS No: 1423025-46-0
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 4598076
• Update Time: 2025-11-01

1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-ylamine
• 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine
• 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-amine

• Inchi： 1S/C6H10N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H2,(H4,7,8,9,10)
• InChI Key： NQSQLNVGDHZRMU-UHFFFAOYSA-N
• SMILES： C12NN=C(N)C=1CCCN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines

Additional information on 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-amine

Introduction to 1H,4H,5H,6H,7H-Pyrazolo[3,4-b]Pyridin-3-Amine (CAS No. 1423025-46-0)

The compound 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine, identified by the CAS registry number 1423025-46-0, is a heterocyclic aromatic amine that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are fused bicyclic structures combining pyrazole and pyridine rings. The presence of the amino group (-NH₂) at the 3-position of the pyrazolo[3,4-b]pyridine ring introduces unique electronic and structural properties that make this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine in drug discovery and material synthesis. Its ability to act as a versatile building block in organic synthesis has been exploited in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a precursor for bioactive molecules targeting specific enzymes and receptors. The compound's structural flexibility allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of physical and chemical properties, 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine exhibits a high degree of thermal stability and strong fluorescence under UV light. These characteristics make it an attractive candidate for applications in optoelectronics and sensor technologies. Recent advancements in materials science have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and fluorescent probes for bioimaging.

The synthesis of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The optimization of these synthetic routes has been a focal point of recent research efforts aimed at scaling up production for industrial applications.

Beyond its chemical significance, 1H, 4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amino group warrants further exploration due to its potential role in supramolecular chemistry. The ability to form hydrogen bonds and π–π interactions with other molecules suggests its utility in constructing self-assembled nanostructures with tailored functionalities.

In conclusion, 1 _H , _{4 H} , _{5 H} , _{6 H} , _{7 H-pyrazolo[3} , _4-b ]pyridin -3-amino group ) is a multifaceted compound with immense potential across diverse scientific domains. As research continues to uncover new aspects of its chemistry and applications,
this compound is poised to play a pivotal role in advancing both academic and industrial pursuits.